Paspalinine
Paspalinine
Paspalinine is an organic heterotricyclic compound and an organooxygen compound.
Brand Name:
Vulcanchem
CAS No.:
63722-91-8
VCID:
VC0161483
InChI:
InChI=1S/C27H31NO4/c1-23(2)22-19(29)14-20-26(30)10-9-15-13-17-16-7-5-6-8-18(16)28-21(17)25(15,4)24(26,3)11-12-27(20,31-22)32-23/h5-8,14-15,22,28,30H,9-13H2,1-4H3/t15-,22-,24+,25+,26+,27-/m0/s1
SMILES:
CC1(C2C(=O)C=C3C4(CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC=C67)O)C
Molecular Formula:
C27H31NO4
Molecular Weight:
433.5 g/mol
Paspalinine
CAS No.: 63722-91-8
Reference Standards
VCID: VC0161483
Molecular Formula: C27H31NO4
Molecular Weight: 433.5 g/mol
| CAS No. | 63722-91-8 |
|---|---|
| Product Name | Paspalinine |
| Molecular Formula | C27H31NO4 |
| Molecular Weight | 433.5 g/mol |
| IUPAC Name | (1S,4R,5S,16S,19S,23R)-19-hydroxy-4,5,24,24-tetramethyl-25,26-dioxa-7-azaheptacyclo[21.2.1.01,20.04,19.05,16.06,14.08,13]hexacosa-6(14),8,10,12,20-pentaen-22-one |
| Standard InChI | InChI=1S/C27H31NO4/c1-23(2)22-19(29)14-20-26(30)10-9-15-13-17-16-7-5-6-8-18(16)28-21(17)25(15,4)24(26,3)11-12-27(20,31-22)32-23/h5-8,14-15,22,28,30H,9-13H2,1-4H3/t15-,22-,24+,25+,26+,27-/m0/s1 |
| Standard InChIKey | BPTIXFRJAOKMRK-SAMRHTEJSA-N |
| Isomeric SMILES | C[C@]12CC[C@]34C(=CC(=O)[C@H](O3)C(O4)(C)C)[C@@]1(CC[C@@H]5[C@@]2(C6=C(C5)C7=CC=CC=C7N6)C)O |
| SMILES | CC1(C2C(=O)C=C3C4(CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC=C67)O)C |
| Canonical SMILES | CC1(C2C(=O)C=C3C4(CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC=C67)O)C |
| Appearance | Powder |
| Description | Paspalinine is an organic heterotricyclic compound and an organooxygen compound. |
| Synonyms | paspalinine |
| PubChem Compound | 9867531 |
| Last Modified | Nov 11 2021 |
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